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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B10769028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ10606120 dihydrochloride is a potent and selective antagonist of the P2X7 receptor

(P2X7R), a key player in inflammation and cellular signaling pathways. As a crucial tool in

pharmacological research and drug development, understanding the stability of AZ10606120
dihydrochloride in solution is paramount for ensuring the accuracy and reproducibility of

experimental results. These application notes provide a comprehensive overview of the

solubility, storage, and handling of AZ10606120 dihydrochloride solutions, along with

protocols for preparing and assessing the stability of this compound.

Physicochemical Properties
Property Value

Molecular Formula C₂₅H₃₄N₄O₂ · 2HCl

Molecular Weight 495.48 g/mol

CAS Number 607378-18-7

Appearance White to off-white solid

Solubility Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10769028?utm_src=pdf-interest
https://www.benchchem.com/product/b10769028?utm_src=pdf-body
https://www.benchchem.com/product/b10769028?utm_src=pdf-body
https://www.benchchem.com/product/b10769028?utm_src=pdf-body
https://www.benchchem.com/product/b10769028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AZ10606120 dihydrochloride exhibits solubility in various solvents. The following table

summarizes the solubility data from different suppliers. It is recommended to use fresh, high-

purity solvents for optimal dissolution. Sonication may be required to achieve complete

dissolution in some cases.[1][2]

Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 8.33 - 99 16.81 - 199.8

Hygroscopic DMSO

can significantly

impact solubility; use

a fresh, unopened

vial.[1][3]

Water 1.5 - 12.39 3.03 - 25

Sonication may be

necessary to aid

dissolution.[2][4]

PBS Not Soluble -

It is not recommended

to dissolve this

product in PBS for

administration.[3]

Storage and Stability of Stock Solutions
Proper storage of AZ10606120 dihydrochloride solutions is critical to maintain their integrity

and activity. The following table provides recommended storage conditions and durations for

stock solutions. To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot stock solutions into single-use volumes.
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Solvent
Storage
Temperature

Duration Recommendations

DMSO -20°C 1 month

Store in tightly sealed

vials, protected from

moisture.[1]

DMSO -80°C 1 year

Store in tightly sealed

vials, protected from

moisture.[3]

Water -20°C 1 month
Store in tightly sealed

vials.[1]

Water -80°C 6 months
Store in tightly sealed

vials.[1]

Note: While specific quantitative data on the degradation kinetics of AZ10606120
dihydrochloride in solution is not readily available in the public domain, numerous in vitro

studies have successfully utilized solutions prepared in DMSO and diluted in cell culture media

for experiments lasting up to 72 hours, suggesting acceptable short-term stability under these

conditions.[5][6]

Experimental Protocols
Protocol for Preparation of Stock Solutions
This protocol outlines the steps for preparing stock solutions of AZ10606120 dihydrochloride.

Materials:

AZ10606120 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, purified water

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes
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Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial of AZ10606120 dihydrochloride powder to room temperature before

opening to prevent moisture condensation.

Calculate the required volume of solvent to achieve the desired stock solution concentration

(e.g., 10 mM).

Carefully add the calculated volume of DMSO or water to the vial containing the compound.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, sonicate the solution for short intervals to aid dissolution.

Aliquot the stock solution into single-use, sterile polypropylene tubes.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at the recommended temperature as per the storage guidelines in Section

4.

Protocol for Preparation of Working Solutions in
Biological Media
This protocol describes the dilution of the stock solution into aqueous buffers or cell culture

media for experimental use.

Materials:

AZ10606120 dihydrochloride stock solution (e.g., 10 mM in DMSO)

Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer
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Sterile dilution tubes

Calibrated pipettes

Procedure:

Thaw a single-use aliquot of the AZ10606120 dihydrochloride stock solution at room

temperature.

Perform serial dilutions of the stock solution in the desired aqueous buffer or cell culture

medium to achieve the final working concentration.

Ensure that the final concentration of the organic solvent (e.g., DMSO) in the working

solution is compatible with the experimental system and does not exceed a level that may

cause toxicity (typically <0.1%).

Use the freshly prepared working solution immediately for optimal results. If a working

solution in water is prepared, it is recommended to filter-sterilize it using a 0.22 µm filter

before use.[1]

Visualizations
P2X7 Receptor Signaling Pathway
The following diagram illustrates a simplified signaling pathway involving the P2X7 receptor,

the target of AZ10606120.
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Caption: Simplified P2X7R signaling and inhibition by AZ10606120.

Experimental Workflow for Solution Preparation
The diagram below outlines the general workflow for preparing AZ10606120 dihydrochloride
solutions for experimental use.
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Caption: Workflow for preparing AZ10606120 dihydrochloride solutions.

Decision Tree for Storage Conditions
This decision tree provides guidance on selecting the appropriate storage conditions for

AZ10606120 dihydrochloride solutions.
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Caption: Decision tree for AZ10606120 solution storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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